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Compound of Interest

Compound Name: GA-017

Cat. No.: B15606594

This technical guide provides a comprehensive overview of GA-017, a potent and selective
small molecule inhibitor of Large Tumor Suppressor Kinase 1 and 2 (LATS1/2). This document
is intended for researchers, scientists, and drug development professionals interested in the
therapeutic potential and biochemical mechanisms of Hippo signaling pathway modulators.

Core Compound Information

GA-017 is a key research compound for modulating the Hippo signaling pathway, a critical
regulator of organ size, cell proliferation, and apoptosis. By inhibiting LATS1/2, GA-017
promotes the nuclear translocation and activation of the transcriptional coactivators Yes-
associated protein (YAP) and Transcriptional coactivator with PDZ-binding motif (TAZ), leading
to enhanced cell growth and proliferation, particularly in three-dimensional (3D) culture systems
and organoids.[1][2][3][4][5]

Quantitative Data Summary

The following tables summarize the key quantitative data for GA-017's biological activity.

Table 1: In Vitro Kinase Inhibition

Target IC50 (nM) Ki (nM) Assay Detail
LATS1 4.10 0.58+0.11 ATP-competitive
LATS2 3.92 0.25+0.03 ATP-competitive
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Data sourced from MedchemExpress and Aihara A, et al. J Biol Chem. 2022.[1][4]

Table 2: Cellular Activity

Cell Line Assay EC50 (uM) Culture Condition

SKOV3 Cell Growth 3.51+0.26 3D Culture

Data sourced from Aihara A, et al. J Biol Chem. 2022.[2]

Mechanism of Action: The Hippo Signaling Pathway

GA-017 exerts its biological effects by intervening in the Hippo signaling pathway. In a
canonical state, the Hippo pathway is active, and a kinase cascade involving MST1/2 and
LATS1/2 leads to the phosphorylation of YAP and TAZ. Phosphorylated YAP/TAZ are
sequestered in the cytoplasm and targeted for degradation, thus preventing their nuclear entry
and subsequent activation of growth-promoting genes.

GA-017, as a potent inhibitor of LATS1/2, disrupts this cascade. By blocking the kinase activity
of LATS1/2, GA-017 prevents the phosphorylation of YAP and TAZ.[2][3] This allows for the
stabilization and nuclear translocation of YAP/TAZ, where they bind to TEAD transcription
factors and initiate the transcription of genes that drive cell proliferation and inhibit apoptosis.[2]
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Caption: Mechanism of action of GA-017 in the Hippo signaling pathway.
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Experimental Protocols

The following are generalized methodologies for key experiments cited in the literature for the
characterization of GA-017. For detailed protocols, including specific reagent concentrations
and instrumentation, please refer to the primary publication by Aihara et al. in the Journal of
Biological Chemistry (2022).

In Vitro LATS Kinase Inhibition Assay

This assay quantifies the direct inhibitory effect of GA-017 on the kinase activity of LATS1 and
LATS2.
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Prepare Reaction Mixture:
- Recombinant LATS1 or LATS2
- Kinase Buffer
- ATP
- YAP-derived peptide substrate

!

Add GA-017 at various concentrations

!

Incubate at 30°C to allow kinase reaction

!

Stop reaction (e.g., with EDTA)

!

Detect substrate phosphorylation
(e.g., using ADP-Glo or similar)

!

Analyze data and calculate IC50
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Seed cells in a 3D culture matrix
(e.g., Matrigel, gellan gum)

!

Add GA-017 at various concentrations to the culture medium

!

Culture for several days to allow spheroid/organoid formation and growth

!

Image spheroids/organoids at different time points

‘L Y

Assess cell viability/proliferation
(e.g., ATP-based assay)

! !

Analyze data and determine the effect of GA-017 on 3D growth

Measure spheroid/organoid size and number
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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